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Compound of Interest

Compound Name: Tosedostat-d5

CAS No.: 1217844-03-5

Cat. No.: B1141135 Get Quote

Executive Summary & Core Directive
Tosedostat-d5 is a deuterated analog of the aminopeptidase inhibitor Tosedostat (CHR-2797).

[1][2] While it contains a stable isotope (

H, Deuterium), it is NOT radioactive.[1][3] However, it retains the potent antineoplastic and
cytotoxic properties of the parent compound.

The Critical Rule: Treat Tosedostat-d5 as Hazardous Chemical Waste (Cytotoxic), not

Radioactive Waste.[1][2] Misclassifying this stable isotope as radioactive waste incurs

unnecessary disposal costs and regulatory scrutiny.[2] Conversely, treating it as general trash

violates RCRA standards due to its biological activity.[2]

Immediate Action Required:

DO NOT dispose of down the drain (aquatic toxicity).

DO NOT autoclave (volatilization risk).[2]

DO segregate into RCRA-compliant incineration streams.

Hazard Characterization & Scientific Rationale

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1141135?utm_src=pdf-interest
https://www.benchchem.com/product/b1141135?utm_src=pdf-body
https://www.caymanchem.com/product/23395/tosedostat
https://dep.wv.gov/daq/small%20business/Documents/RCRA%20Pharmaceutical%20Hazardous%20Wastes%20PDF.pdf
https://www.caymanchem.com/product/23395/tosedostat
https://www.moravek.com/how-to-store-and-dispose-of-radiolabeled-compounds/
https://www.benchchem.com/product/b1141135?utm_src=pdf-body
https://www.caymanchem.com/product/23395/tosedostat
https://dep.wv.gov/daq/small%20business/Documents/RCRA%20Pharmaceutical%20Hazardous%20Wastes%20PDF.pdf
https://dep.wv.gov/daq/small%20business/Documents/RCRA%20Pharmaceutical%20Hazardous%20Wastes%20PDF.pdf
https://dep.wv.gov/daq/small%20business/Documents/RCRA%20Pharmaceutical%20Hazardous%20Wastes%20PDF.pdf
https://dep.wv.gov/daq/small%20business/Documents/RCRA%20Pharmaceutical%20Hazardous%20Wastes%20PDF.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To understand the disposal rigor, one must understand the mechanism of action. Tosedostat is

not a simple irritant; it is a precision molecular tool designed to disrupt cellular metabolism.[2]

Mechanism of Toxicity
Tosedostat acts as a prodrug.[2][4] Once inside the cell, it is converted to its active acid

metabolite (CHR-79888), which inhibits Metallo-Aminopeptidases (M1 Family), specifically:[1]

[4][5][6]

Puromycin-sensitive aminopeptidase (PuSA)[1][4][5]

Leucine aminopeptidase (LAP)[1][4]

The Causality of Hazard: Inhibition of these enzymes prevents the recycling of amino acids

from proteasomal degradation products. This leads to an "amino acid deprivation response,"

triggering antiproliferative effects and apoptosis.[2][4][6] Because this mechanism targets

rapidly dividing cells, Tosedostat-d5 poses a significant Reproductive Toxicity (H360) and

Specific Target Organ Toxicity (H373) risk.[1]

Safety Data Summary
Parameter Classification Rationale

Isotope Status Stable (Non-Radioactive)
Contains Deuterium (

H); no decay radiation.[1][2]

Biohazard Cytotoxic / Antineoplastic
Potent inhibitor of cellular

protein recycling.[2]

RCRA Status Hazardous (Not Listed)

Falls under "Process

Knowledge" as a toxic

pharmaceutical.[2]

Signal Word DANGER
Suspected of damaging fertility

or the unborn child.[2]
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The disposal pathway depends entirely on the quantity of the remaining substance. Federal

regulations (EPA RCRA Subpart P) distinguish between "Trace" contamination and "Bulk"

waste.[2]

Decision Matrix (Visualization)

Tosedostat-d5 Waste Generated
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Figure 1: Decision tree for Tosedostat-d5 disposal based on RCRA "Trace" vs. "Bulk"

definitions.

Detailed Procedural Protocols
Protocol A: Disposal of "Trace" Waste (Empty Vials)
Definition: Containers that have been emptied by normal means (pipetting/pouring) and contain

less than 3% of the original capacity.
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Verification: Visually confirm the vial is "RCRA empty."

Cap Management: Re-cap the vial securely to prevent residual vapor release.

Segregation: Place the vial, along with contaminated gloves and pipette tips, into a Yellow

Trace Chemotherapy Bin.

Note: Do not place in red biohazard bags (autoclaving does not destroy the chemical

structure).

Labeling: Ensure the bin is labeled "Incinerate Only."

Protocol B: Disposal of "Bulk" Waste (Unused Stock &
Solutions)
Definition: Expired stock solutions, HPLC effluent containing Tosedostat-d5, or vials with >3%

volume.[1]

Containment:

Solids: Keep in original vial. Place vial in a clear sealable bag (secondary containment).

Liquids: Collect HPLC effluent or stock solutions in a compatible High-Density

Polyethylene (HDPE) carboy.

Labeling (Critical): Apply a Hazardous Waste label with the following details:

Contents: "Tosedostat-d5 in [Solvent Name]"

Hazards: "Toxic, Cytotoxic, Reproductive Hazard"[1]

Disposal Stream: Deposit into the Black RCRA Hazardous Waste Bin.

Why? Bulk antineoplastics are often treated as P-listed or U-listed equivalents by best-

practice safety officers, requiring stricter manifesting than trace waste.[1][2]

Protocol C: Spill Cleanup
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PPE Required: Double nitrile gloves, lab coat, safety goggles, N95 or P100 respirator (if

powder form).[1]

Isolate: Evacuate the immediate area (3-meter radius).[2]

Absorb:

Liquid Spill: Cover with absorbent pads or vermiculite.[2]

Powder Spill: Cover with a damp paper towel (to prevent dust generation) then wipe up.[2]

Clean: Clean the surface with a detergent solution followed by water.[2]

Note: Strong oxidizers (bleach) are not validated to fully neutralize Tosedostat's biological

activity and may create hazardous byproducts.[2] Physical removal is preferred.[2]

Dispose: All cleanup materials must go into the Black RCRA Bin (Treat as Bulk Waste).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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